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Cat. No.: B13923864

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for the successful conjugation of

Cyanine3 (Cy3) DBCO to azide-modified biomolecules. The protocols outlined below are

intended for research purposes and are applicable to a wide range of biomolecules including

proteins, peptides, and nucleic acids.

Introduction to Cyanine3 DBCO and Copper-Free
Click Chemistry
Cyanine3 DBCO is a fluorescent labeling reagent that incorporates the bright and photostable

Cy3 fluorophore.[1][2] It is functionalized with a dibenzocyclooctyne (DBCO) group, which

enables covalent labeling of azide-containing molecules through a copper-free click chemistry

reaction known as Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[2][3][4] This

bioorthogonal reaction is highly specific and efficient, proceeding rapidly at room temperature in

aqueous buffers without the need for a cytotoxic copper catalyst, making it ideal for labeling
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sensitive biological samples and for in vivo applications.[3][5][6] The resulting triazole linkage is

highly stable, ensuring a permanent fluorescent label on the target molecule.[2][3]

Quantitative Data Summary
The following tables summarize the key spectral and physical properties of Cyanine3 DBCO

and provide recommended starting conditions for conjugation reactions.

Table 1: Physicochemical and Spectral Properties of Cyanine3 DBCO

Property Value Reference

Molecular Formula C₅₁H₅₇N₄O₂ [7]

Molecular Weight
~758 g/mol (non-sulfonated) to

983.18 g/mol (sulfonated)
[1][7]

Excitation Maximum (λex) 553 - 555 nm [1][7][8]

Emission Maximum (λem) 569 - 570 nm [1][7][8]

Molar Extinction Coefficient (ε) 150,000 L·mol⁻¹·cm⁻¹ [1][7][8]

Fluorescence Quantum Yield

(Φ)
0.31 [7][8]

Recommended Laser Line 532 nm, 555 nm, or 568 nm [1]

Recommended Filter Set TRITC (tetramethylrhodamine) [1][2]

Solubility

Good in DMF, DMSO, DCM,

alcohols; practically insoluble

in water (< 1 µM)

[7][8][9]

Storage Conditions
-20°C in the dark, desiccated.

Stable for at least 12 months.
[8][9][10]

Note: A sulfonated version (sulfo-Cyanine3 DBCO) is available for applications requiring higher

aqueous solubility.[1][10]

Table 2: Recommended Reaction Parameters for Protein Labeling
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Parameter Recommended Range Notes

Molar Excess of Cy3 DBCO

over Azide-Molecule

- Proteins/Antibodies 2 - 40 fold

Start with a 10-20 fold excess

and optimize. A 6-fold molar

excess of DBCO-NHS ester for

antibody modification has been

shown to yield a Degree of

Labeling (DOL) of ~1.5.[6][11]

- Oligonucleotides 2 - 4 fold

Lower excess is often sufficient

due to higher purity of starting

material.[5]

Reaction Time 2 - 12 hours

Can be performed at room

temperature or 4°C. Longer

incubation times can improve

efficiency but may also

increase non-specific

reactions.[6][12][13]

Reaction Temperature 4°C to 37°C

Room temperature is suitable

for most applications. 4°C can

be used for overnight

incubations.[12][13]

Reaction Buffer
Amine-free buffers (e.g., PBS,

HEPES, Borate)

Buffers should be free of

sodium azide as it will compete

with the azide-modified

biomolecule.[5][13]

pH 7.0 - 9.0

The reaction is generally pH-

insensitive within this range.

[12]
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The general workflow for Cyanine3 DBCO conjugation involves preparation of the reagents, the

conjugation reaction itself, and subsequent purification of the labeled biomolecule.

Reagent Preparation

Conjugation Reaction

Purification

Analysis

Prepare Cy3 DBCO Stock Solution (e.g., 1-10 mM in DMSO)

Prepare Azide-Modified Biomolecule in Reaction Buffer

Mix Cy3 DBCO and Azide-Biomolecule

Incubate (2-12h, RT or 4°C)

Remove Unreacted Dye (e.g., Size-Exclusion Chromatography)

Characterize Conjugate (Spectroscopy, SDS-PAGE)

Click to download full resolution via product page

Caption: Experimental workflow for Cyanine3 DBCO conjugation.
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Protocol 1: General Protein Labeling with Cyanine3
DBCO
This protocol describes the labeling of a protein that has been previously modified to contain an

azide group.

Materials:

Cyanine3 DBCO

Anhydrous DMSO or DMF

Azide-modified protein in an appropriate buffer (e.g., PBS, pH 7.4). Crucially, the buffer must

not contain sodium azide.

Desalting columns (e.g., spin columns) for purification.

Procedure:

Prepare Cyanine3 DBCO Stock Solution:

Allow the vial of Cyanine3 DBCO to warm to room temperature before opening to prevent

moisture condensation.

Prepare a 1-10 mM stock solution of Cyanine3 DBCO in anhydrous DMSO or DMF. For

example, dissolve 1 mg of Cy3 DBCO (MW ~983 g/mol for sulfonated version) in

approximately 102 µL of DMSO to get a 10 mM solution.

Note: DBCO-NHS ester solutions in DMSO are stable for 2-3 months at -20°C.[14]

Prepare the Reaction Mixture:

Adjust the concentration of the azide-modified protein to 1-10 mg/mL in the reaction buffer.

[5]

Calculate the required volume of the Cyanine3 DBCO stock solution to achieve the

desired molar excess (refer to Table 2). A starting point of 10-20 fold molar excess is

recommended for proteins.[6]
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Add the calculated volume of the Cyanine3 DBCO stock solution to the protein solution.

The final concentration of the organic solvent (DMSO or DMF) should ideally be below

20% to avoid protein precipitation.[5][13]

Incubation:

Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C,

protected from light.[12] The optimal incubation time may need to be determined

empirically.

Purification of the Conjugate:

Remove the unreacted Cyanine3 DBCO by size-exclusion chromatography using a

desalting column appropriate for the size of your protein.[15][16]

Equilibrate the column with your desired storage buffer (e.g., PBS).

Apply the reaction mixture to the column and centrifuge according to the manufacturer's

instructions.

The labeled protein will be in the eluate.

Characterization (Optional but Recommended):

Degree of Labeling (DOL): The DOL, or the average number of dye molecules per protein

molecule, can be determined using UV-Vis spectrophotometry.

Measure the absorbance of the purified conjugate at 280 nm (for protein) and ~555 nm

(for Cy3).

The protein concentration can be calculated using the following formula, which corrects

for the dye's absorbance at 280 nm:

Protein Concentration (M) = [A₂₈₀ - (A₅₅₅ × CF₂₈₀)] / ε_protein

Where CF₂₈₀ is the correction factor for the dye at 280 nm (typically provided by the

vendor, e.g., 0.09 for Cy3).[9]
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ε_protein is the molar extinction coefficient of the protein at 280 nm.

The dye concentration is calculated as:

Dye Concentration (M) = A₅₅₅ / ε_dye

Where ε_dye is 150,000 L·mol⁻¹·cm⁻¹.

DOL = Dye Concentration / Protein Concentration

SDS-PAGE Analysis: Analyze the purified conjugate by SDS-PAGE to confirm labeling and

assess purity. The fluorescently labeled protein can be visualized using a gel imager with

appropriate filters.

Protocol 2: Labeling of Live Cells with Azide-Modified
Sugars
This protocol is for labeling cell surface glycans that have been metabolically tagged with an

azide-containing sugar (e.g., Ac₄ManNAz).

Materials:

Cells cultured with an azide-containing metabolic label.

Cyanine3 DBCO

Anhydrous DMSO

Wash Buffer (e.g., PBS with 1% FBS)

Fixative (e.g., 4% formaldehyde in PBS)

Procedure:

Prepare Staining Solution:

Prepare a 5 mM stock solution of Cyanine3 DBCO in anhydrous DMSO.

Dilute the stock solution in wash buffer to a final working concentration of 5 to 30 µM.[17]
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Cell Labeling:

Wash the azide-labeled cells twice with the wash buffer.[17]

Add the Cyanine3 DBCO staining solution to the cells and incubate for 30-60 minutes at

room temperature, protected from light.[17]

Wash and Fix:

Wash the cells four times with the wash buffer to remove any unbound dye.[17]

Fix the cells with 4% formaldehyde in PBS for 20 minutes at room temperature.[17]

Wash the cells with PBS.

Imaging:

The cells are now ready for imaging using fluorescence microscopy with a TRITC filter set.

Signaling Pathways and Logical Relationships
The core of the Cyanine3 DBCO conjugation is the chemical reaction itself. The following

diagram illustrates the SPAAC reaction.

Reactants

Product
Cyanine3-DBCO

Cyanine3-Labeled
Biomolecule (Stable Triazole)

 SPAAC
(Copper-Free)

Azide-Modified
Biomolecule (R-N₃)

Click to download full resolution via product page

Caption: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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